![molecular formula C14H13NO3 B6386855 5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95% CAS No. 1261973-29-8](/img/structure/B6386855.png)
5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95% (5-DMPH-2-HIN), is an organic compound derived from 2,5-dimethylphenol, which is a type of phenol. It is a white crystalline solid that is soluble in water and has a melting point of about 130°C. 5-DMPH-2-HIN has been studied for its potential applications in various scientific fields, such as biochemistry, pharmacology, and biotechnology.
Scientific Research Applications
5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95% has been studied extensively for its potential applications in various scientific fields. In biochemistry, it has been used to study the structure and function of proteins and enzymes, as well as the mechanisms of drug action. In pharmacology, it has been used to study the pharmacokinetics and pharmacodynamics of drugs. In biotechnology, it has been used to study gene expression, protein expression, and metabolic pathways.
Mechanism of Action
The mechanism of action of 5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95% is not fully understood, but it is thought to act as an inhibitor of certain enzymes involved in metabolic pathways. It has been shown to inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folate, a cofactor required for the synthesis of DNA and proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95% are not fully understood, but it has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been shown to have anti-oxidant, anti-angiogenic, and anti-metastatic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95% in laboratory experiments include its high purity, low cost, and ease of preparation. However, it is important to note that 5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95% is a relatively new compound, and its effects on human cells and tissues have not been extensively studied.
Future Directions
The potential applications of 5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95% are vast, and there are many possible future directions for research. These include further studies into its biochemical and physiological effects, as well as its potential uses in drug development, gene therapy, and cancer treatment. Additionally, further research into its mechanism of action and its potential interactions with other drugs and compounds could lead to the development of novel therapeutic agents.
Synthesis Methods
5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95% can be synthesized by a multi-step process. The first step involves the reaction of 2,5-dimethylphenol with hydrochloric acid in an inert solvent. This reaction produces 5-(2,5-dimethylphenyl)-2-hydroxyisonicotinic acid chloride, which is then reacted with sodium hydroxide to yield 5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid, 95%. The final product is then purified by recrystallization.
properties
IUPAC Name |
5-(2,5-dimethylphenyl)-2-oxo-1H-pyridine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3/c1-8-3-4-9(2)10(5-8)12-7-15-13(16)6-11(12)14(17)18/h3-7H,1-2H3,(H,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJLIVHDPISXQQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CNC(=O)C=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40687056 |
Source
|
Record name | 5-(2,5-Dimethylphenyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40687056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,5-Dimethylphenyl)-2-hydroxyisonicotinic acid | |
CAS RN |
1261973-29-8 |
Source
|
Record name | 5-(2,5-Dimethylphenyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40687056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.